Cas no 1797660-32-2 (2-(1H-indol-3-yl)-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide)
2-(1H-indol-3-yl)-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(1H-indol-3-yl)-N-[(4-piperidin-1-ylpyrimidin-2-yl)methyl]acetamide
- 2-(1H-indol-3-yl)-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide
-
- Inchi: 1S/C20H23N5O/c26-20(12-15-13-22-17-7-3-2-6-16(15)17)23-14-18-21-9-8-19(24-18)25-10-4-1-5-11-25/h2-3,6-9,13,22H,1,4-5,10-12,14H2,(H,23,26)
- InChI Key: WGASHLKMZSFUGH-UHFFFAOYSA-N
- SMILES: C(NCC1=NC=CC(N2CCCCC2)=N1)(=O)CC1C2=C(NC=1)C=CC=C2
2-(1H-indol-3-yl)-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6438-0756-2μmol |
2-(1H-indol-3-yl)-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide |
1797660-32-2 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6438-0756-5μmol |
2-(1H-indol-3-yl)-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide |
1797660-32-2 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6438-0756-10μmol |
2-(1H-indol-3-yl)-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide |
1797660-32-2 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6438-0756-20μmol |
2-(1H-indol-3-yl)-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide |
1797660-32-2 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6438-0756-1mg |
2-(1H-indol-3-yl)-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide |
1797660-32-2 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6438-0756-2mg |
2-(1H-indol-3-yl)-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide |
1797660-32-2 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6438-0756-3mg |
2-(1H-indol-3-yl)-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide |
1797660-32-2 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6438-0756-4mg |
2-(1H-indol-3-yl)-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide |
1797660-32-2 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6438-0756-5mg |
2-(1H-indol-3-yl)-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide |
1797660-32-2 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6438-0756-10mg |
2-(1H-indol-3-yl)-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide |
1797660-32-2 | 10mg |
$79.0 | 2023-09-09 |
2-(1H-indol-3-yl)-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-(1H-indol-3-yl)-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide
Chemical Overview of 2-(1H-indol-3-yl)-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide (CAS No: 1797660-32-2)
Introduction
2-(1H-indol-3-yl)-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide, a compound with CAS No: 1797660-32-2, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes an indole ring, a pyrimidine ring, and a piperidine moiety, all interconnected through an acetamide functional group. The unique combination of these structural elements contributes to its potential biological activity and therapeutic applications.
Recent advancements in chemical synthesis and computational modeling have enabled researchers to explore the properties of this compound in greater depth. Studies have focused on its antimicrobial activity, anti-inflammatory effects, and potential as a cancer therapeutic agent. These investigations highlight the versatility of the molecule and its promising role in drug development.
Structural Analysis
The molecular structure of 2-(1H-indol-3-yl)-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide is composed of three primary components:
- The indole ring: This aromatic heterocycle is known for its stability and ability to participate in hydrogen bonding, which enhances the molecule's solubility and bioavailability.
- The pyrimidine ring: A six-membered aromatic ring with two nitrogen atoms, the pyrimidine moiety is a common feature in many biologically active compounds, including nucleoside analogs used in antiviral therapies.
- The piperidine ring: A six-membered saturated heterocycle, the piperidine group contributes to the molecule's rigidity and can act as a site for further functionalization or interaction with biological targets.
- The acetamide group: This functional group plays a crucial role in modulating the molecule's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).
These structural elements are strategically arranged to create a molecule with favorable physicochemical properties, making it an attractive candidate for drug design.
Synthesis and Characterization
The synthesis of this compound involves a multi-step process that typically includes:
- Formation of the indole derivative through Friedländer or Skraup synthesis.
- Synthesis of the pyrimidine-piperidine intermediate using nucleophilic substitution or cyclization reactions.
- Final coupling reaction to introduce the acetamide group, often facilitated by peptide coupling reagents or amidation techniques.
Characterization of the compound is carried out using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its purity and structure.
Biological Activity and Applications
Recent studies have demonstrated that 2-(1H-indol-3-yL)-N-{[4-(piPeridin-l-yL)pyrimidin-z-yL]methyl}acetamide exhibits significant biological activity across multiple therapeutic areas:
- Antimicrobial Activity: Research indicates that this compound possesses potent activity against various bacterial and fungal pathogens, making it a potential candidate for developing new antimicrobial agents.
- Anti-inflammatory Effects: Preclinical studies suggest that it can inhibit inflammatory pathways, offering potential benefits in treating conditions like arthritis or inflammatory bowel disease.
- Cancer Therapeutics: The compound has shown selective cytotoxicity against cancer cell lines, highlighting its potential as an anticancer agent. Mechanistic studies are ongoing to elucidate its mode of action.
- Neuroprotective Properties: Emerging evidence points to its ability to protect neurons from oxidative stress, suggesting applications in neurodegenerative diseases such as Alzheimer's or Parkinson's disease.
The versatility of this compound underscores its importance in drug discovery pipelines. Researchers are actively exploring methods to optimize its pharmacokinetic profile while maintaining or enhancing its biological activity.
Toxicological Evaluation
To ensure safe use in therapeutic applications, comprehensive toxicological evaluations have been conducted on this compound. These studies focus on assessing acute and chronic toxicity profiles, genotoxicity, and potential for organ damage.
Preliminary findings indicate that at therapeutic doses, the compound demonstrates low toxicity profiles with minimal adverse effects on vital organs such as the liver and kidneys.
Synthetic Modifications for Enhanced Activity
Ongoing research efforts are directed toward modifying the structure of this compound to improve its efficacy and reduce off-target effects.
Potential modifications include:
- Addition of electron-withdrawing groups to enhance binding affinity with target proteins.
- Incorporation of lipophilic substituents to improve membrane permeability.
- Tuning the piperidine ring's flexibility to optimize interactions within biological systems.
Such modifications aim to create more potent derivatives while maintaining favorable pharmacokinetic properties.
Sustainable Synthesis Approaches
In response to growing environmental concerns within the chemical industry, researchers are exploring greener synthesis methods for this compound. These approaches include:
- Catalytic asymmetric synthesis using environmentally benign catalysts.
-
Eco-friendly synthesis pathways not only reduce environmental impact but also align with global sustainability goals while maintaining product quality.
FUTURE PERSPECTIVES AND CONCLUSION
The compound 《《《《《《《《《《《《》》》》》》》》》》》》》》 The future holds immense promise for 《《《《《《《《,《,《,《,《,《,《,《,《,《,《,《,《》,》,》,》,》,》,》,》,》,。,。,。,。,。,。,。,。,。,。,。,。,。,。,。,。。。。。。。。。。。。。。。。。。 As research continues to unravel its full potential across diverse therapeutic areas, it stands poised to make significant contributions to modern medicine.
1797660-32-2 (2-(1H-indol-3-yl)-N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)